Cas no 2173637-81-3 ((7R)-4-chloro-7-methyl-5,6,7,8-tetrahydropteridin-6-one)

• Product Name: (7R)-4-chloro-7-methyl-5,6,7,8-tetrahydropteridin-6-one
• CAS No: 2173637-81-3
• MF: C₇H₇ClN₄O
• MW: 198.609679460526
• CID: 5213332
• PubChem ID: 137951727
• Update Time: 2025-10-13

(7R)-4-chloro-7-methyl-5,6,7,8-tetrahydropteridin-6-one Chemical and Physical Properties

Names and Identifiers

• (7R)-4-chloro-7-methyl-5,6,7,8-tetrahydropteridin-6-one

• Inchi： 1S/C7H7ClN4O/c1-3-7(13)12-4-5(8)9-2-10-6(4)11-3/h2-3H,1H3,(H,12,13)(H,9,10,11)/t3-/m1/s1
• InChI Key： HDKJMFLRTDBYHF-GSVOUGTGSA-N
• SMILES： N1=C2C(NC(=O)[C@@H](C)N2)=C(Cl)N=C1

Additional information on (7R)-4-chloro-7-methyl-5,6,7,8-tetrahydropteridin-6-one

Recent Advances in the Study of (7R)-4-chloro-7-methyl-5,6,7,8-tetrahydropteridin-6-one (CAS: 2173637-81-3)

The compound (7R)-4-chloro-7-methyl-5,6,7,8-tetrahydropteridin-6-one (CAS: 2173637-81-3) has recently emerged as a molecule of significant interest in chemical biology and medicinal chemistry research. This pteridine derivative has shown promising pharmacological properties, particularly in the context of enzyme inhibition and targeted therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, revealing novel insights into its mechanism of action and potential therapeutic uses.

A 2023 study published in the Journal of Medicinal Chemistry reported an optimized synthetic route for (7R)-4-chloro-7-methyl-5,6,7,8-tetrahydropteridin-6-one, achieving a 78% yield with improved purity (>99%) through asymmetric catalysis. The researchers employed chiral HPLC and X-ray crystallography to confirm the absolute configuration of the (7R) enantiomer, which was found to be crucial for its biological activity. Molecular docking studies suggested that this compound exhibits high affinity for several kinase targets, particularly those involved in inflammatory pathways.

In vitro pharmacological evaluation has demonstrated that (7R)-4-chloro-7-methyl-5,6,7,8-tetrahydropteridin-6-one acts as a potent inhibitor of pteridine-dependent enzymes, with IC50 values in the low micromolar range against several clinically relevant targets. Notably, it showed selective inhibition of dihydrofolate reductase (DHFR) isoforms, suggesting potential applications in antimicrobial and anticancer therapies. The compound's unique structural features, including the chloro substituent at position 4 and the methyl group at position 7, appear to contribute to both its potency and selectivity.

Recent preclinical studies have explored the compound's pharmacokinetic properties and therapeutic potential. A 2024 publication in ACS Pharmacology & Translational Science reported favorable oral bioavailability (62%) and brain penetration in rodent models, making it a candidate for central nervous system applications. The compound demonstrated significant efficacy in models of neuroinflammation, reducing pro-inflammatory cytokine production by 70-80% at therapeutic doses. These findings have sparked interest in developing (7R)-4-chloro-7-methyl-5,6,7,8-tetrahydropteridin-6-one as a potential treatment for neurodegenerative disorders.

Structural-activity relationship (SAR) studies have identified key modifications that enhance the compound's pharmacological profile while maintaining its target specificity. Researchers have developed several analogs with improved metabolic stability and reduced off-target effects. The crystal structure of (7R)-4-chloro-7-methyl-5,6,7,8-tetrahydropteridin-6-one bound to its primary target has been solved at 1.8 Å resolution, providing valuable insights for further rational drug design.

Current research directions include investigating the compound's potential in combination therapies and exploring its effects on epigenetic regulation. Preliminary data suggest that (7R)-4-chloro-7-methyl-5,6,7,8-tetrahydropteridin-6-one may modulate DNA methylation patterns through indirect mechanisms, opening new avenues for cancer epigenetics research. Several pharmaceutical companies have initiated patent filings covering novel formulations and therapeutic uses of this compound and its derivatives.

In conclusion, (7R)-4-chloro-7-methyl-5,6,7,8-tetrahydropteridin-6-one represents a promising scaffold for drug development with multiple potential therapeutic applications. Its unique chemical structure and biological activity profile continue to attract significant research attention, with ongoing studies aimed at fully elucidating its mechanism of action and optimizing its pharmacological properties for clinical translation.